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Compound of Interest

Compound Name: 4'-Methylacetophenone-d3

Cat. No.: B12310649 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides detailed, step-by-step procedures for the safe disposal of 4'-
Methylacetophenone-d3, a deuterated aromatic ketone.

I. Understanding the Hazards
Before handling 4'-Methylacetophenone-d3, it is crucial to be aware of its potential hazards.

While specific data for the deuterated form is limited, the safety profile is expected to be very

similar to its non-deuterated counterpart, 4'-Methylacetophenone.

Key Hazard Information:

Acute Toxicity: Harmful if swallowed.[1]

Skin Irritation: Causes skin irritation.

Flammability: Combustible liquid.

Environmental Hazards: Harmful to aquatic life.

A summary of the key safety and physical properties is provided in the table below.
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Property Value Source

CAS Number 122-00-9 (non-deuterated) [2]

Molecular Formula C₉H₇D₃O N/A

Molecular Weight 137.22 g/mol N/A

Appearance
Clear, colorless to pale yellow

liquid
[3]

Flash Point 92 °C (197.6 °F) [4]

Boiling Point 226 °C (438.8 °F) [4]

Density 1.005 g/cm³ [1]

Solubility in Water Insoluble [4]

II. Personal Protective Equipment (PPE)
To ensure personal safety during handling and disposal, the following personal protective

equipment should be worn:

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses with side-shields or goggles.

Face Protection: A face shield may be necessary for splash hazards.

Lab Coat: A standard laboratory coat should be worn to protect clothing.

III. Step-by-Step Disposal Procedure
The disposal of 4'-Methylacetophenone-d3 must be carried out in accordance with local,

regional, and national regulations. The following is a general procedural guide.

Step 1: Waste Segregation

Proper segregation of chemical waste is the first and most critical step.
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Designated Waste Container: 4'-Methylacetophenone-d3 should be collected in a

designated, properly labeled waste container for non-halogenated organic solvents.[2]

Avoid Mixing: Do not mix with incompatible waste streams such as strong oxidizing agents,

strong bases, or strong reducing agents.[4] Halogenated and non-halogenated solvents

should be kept separate.

Step 2: Container Selection and Labeling

Container Type: Use a sealable, chemical-resistant container (e.g., a glass or polyethylene

bottle) that is in good condition and has a secure cap.

Labeling: The waste container must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "4'-Methylacetophenone-d3"

The associated hazards (e.g., "Combustible," "Harmful if Swallowed," "Skin Irritant")

The date the waste was first added to the container.

Step 3: Waste Accumulation and Storage

Storage Location: Store the sealed waste container in a designated satellite accumulation

area within the laboratory. This area should be a cool, dry, and well-ventilated space away

from sources of ignition.[3][4]

Secondary Containment: It is best practice to keep the waste container within a secondary

containment tray to prevent the spread of any potential leaks or spills.

Step 4: Arranging for Disposal

Contact Environmental Health and Safety (EHS): Once the waste container is full or has

been in storage for the maximum allowed time per your institution's policy, contact your

institution's Environmental Health and Safety (EHS) department or equivalent office.
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Licensed Waste Disposal Vendor: Your EHS department will arrange for the pickup,

transportation, and ultimate disposal of the hazardous waste by a licensed and approved

waste disposal contractor.[4]

Step 5: Handling Spills

In the event of a spill, follow these procedures:

Alert Personnel: Immediately alert others in the vicinity.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Ventilate: Increase ventilation to the area.

Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.[3]

Collection: Carefully collect the absorbent material and place it in a sealed, labeled container

for hazardous waste disposal.

Decontamination: Clean the spill area thoroughly.

Reporting: Report the spill to your laboratory supervisor and EHS department.

Below is a diagram illustrating the logical workflow for the proper disposal of 4'-
Methylacetophenone-d3.
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Caption: Workflow for the safe disposal of 4'-Methylacetophenone-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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